3-bromo-4-methoxy-N-[2-(phenylcarbamoyl)phenyl]benzamide

• IUPAC Name: 3-bromo-4-methoxy-N-[2-(phenylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C21H17BrN2O3/c1-27-19-12-11-14(13-17(19)22)20(25)24-18-10-6-5-9-16(18)21(26)23-15-7-3-2-4-8-15/h2-13H,1H3,(H,23,26)(H,24,25)
• InChI Key: CFSNJHCBZOSHNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=CC=C3)Br
• Molecular Formula: C21H17BrN2O3
• Molecular Weight: 425.3 g/mol

Description

3-bromo-4-methoxy-N-[2-(phenylcarbamoyl)phenyl]benzamide is a complex organic compound with the molecular formula C21H17BrN2O3. This compound is characterized by the presence of a bromine atom, a methoxy group, and a phenylcarbamoyl group attached to a benzamide core. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-4-methoxy-N-[2-(phenylcarbamoyl)phenyl]benzamide typically involves multiple steps:

Methoxylation: The methoxy group is introduced via a nucleophilic substitution reaction using methanol (CH3OH) and a strong base like sodium hydride (NaH).

Carbamoylation: The phenylcarbamoyl group is added through a reaction with phenyl isocyanate (C6H5NCO) under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure consistency and efficiency. The use of high-purity reagents and stringent quality control measures are essential to achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

3-bromo-4-methoxy-N-[2-(phenylcarbamoyl)phenyl]benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur, especially at the bromine atom, using reagents like sodium methoxide (NaOCH3) or potassium cyanide (KCN).

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium methoxide (NaOCH3) in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of methoxy or cyano derivatives.

Scientific Research Applications

3-bromo-4-methoxy-N-[2-(phenylcarbamoyl)phenyl]benzamide is utilized in various scientific research fields:

Chemistry: Used as a building block in organic synthesis and as a reagent in chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Used in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 3-bromo-4-methoxy-N-[2-(phenylcarbamoyl)phenyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-3-methoxy-N-phenylbenzamide
• N-(2-bromo-4-methylphenyl)-3,5-dichlorobenzamide
• 2-bromo-N-(3,4-dimethylphenyl)benzamide

Uniqueness

3-bromo-4-methoxy-N-[2-(phenylcarbamoyl)phenyl]benzamide is unique due to its specific substitution pattern and the presence of both bromine and methoxy groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized research applications and potential therapeutic uses.